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Cat. No.: B1671875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Indigo carmine, a disodium salt of 5,5'-indigodisulfonic acid, is a versatile organic dye with

applications ranging from a food colorant (E132) to a diagnostic agent in medicine.[1][2] For the

analytical scientist, its utility as a pH and redox indicator is of primary interest. This guide

provides a detailed examination of its properties as a pH indicator, including its chemical

mechanism, quantitative parameters, and a standardized protocol for its characterization.

Core Properties and Mechanism
Indigo carmine functions as a pH indicator in highly alkaline conditions, exhibiting a distinct

color change from blue to yellow as the pH increases.[1][3][4] This transition is governed by the

deprotonation of the amine groups on the indigo core structure. In a less alkaline environment

(around pH 11.4), the molecule exists in its blue, protonated form. As the pH rises to around

13.0 and beyond, the concentration of hydroxide ions is sufficient to deprotonate the amine

groups, leading to a change in the molecule's electronic conjugation and, consequently, its light

absorption properties, resulting in a yellow appearance.

The pKa value, the pH at which the protonated and deprotonated forms are in equal

concentration, is a critical parameter for any pH indicator. For indigo carmine, the reported

pKa values vary slightly depending on the experimental method but are generally in the range

of 11.17 to 12.99. Spectrophotometric methods are commonly employed for the precise

determination of this value.
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Quantitative Data Summary
The key quantitative parameters for indigo carmine as a pH indicator are summarized in the

table below.

Parameter Value
Color (Protonated
Form)

Color
(Deprotonated
Form)

pH Transition Range 11.4 - 13.0 Blue Yellow

pKa

(Spectrophotometric)
~11.17 - 12.99 - -

Wavelength Max

(Acidic)
~475 nm - -

Wavelength Max

(Basic)
~606 nm - -

Chemical Transition Mechanism
The color change of Indigo Carmine in response to pH is a result of the deprotonation of its

amine groups in a highly alkaline solution. This alters the electronic structure of the molecule,

shifting the wavelength of maximum absorbance.

Indigo Carmine (Protonated)
Blue Form

Indigo Carmine (Deprotonated)
Yellow Form

  pH > 13.0
+ 2OH⁻

  pH < 11.4
+ 2H⁺

Click to download full resolution via product page

Caption: pH-dependent equilibrium of Indigo Carmine.

Experimental Protocols
Preparation of Indigo Carmine Indicator Solution (0.2%
Aqueous)
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A standard 0.2% aqueous solution is typically used for pH indicator purposes.

Materials:

Indigo carmine powder (C₁₆H₈N₂Na₂O₈S₂)

Distilled or deionized water

Analytical balance

100 mL volumetric flask

Magnetic stirrer and stir bar

Procedure:

Weigh out 0.2 g of indigo carmine powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of distilled water to the flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir until the powder

is completely dissolved.

Once dissolved, add distilled water to the flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure thorough mixing.

Store the solution in a well-sealed, light-protected container.

Spectrophotometric Determination of pKa
This protocol outlines a general method for determining the pKa of indigo carmine using UV-

Vis spectrophotometry.

Materials:

Indigo carmine indicator solution (prepared as above)
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A series of buffer solutions with known pH values spanning the range of 10.5 to 14.0.

UV-Vis spectrophotometer

Cuvettes

pH meter

Procedure:
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Solution Preparation

Measurement

Data Analysis

Prepare Buffer Solutions
(pH 10.5 to 14.0)

Create Sample Series:
Add indicator to each buffer

Prepare Indigo Carmine
Stock Solution

Calibrate Spectrophotometer

Samples Ready

Measure Absorbance Spectrum
for each sample

Identify λmax for acidic
and basic forms

Spectra Obtained

Plot Absorbance vs. pH
at λmax (basic)

Determine pKa from
inflection point of the

sigmoidal curve
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Caption: Workflow for spectrophotometric pKa determination.
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Preparation of Samples: Prepare a series of solutions by adding a small, constant volume of

the indigo carmine stock solution to a set of volumetric flasks and diluting to the mark with

the respective buffer solutions (pH 10.5 to 14.0).

Spectrophotometer Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up.

Set the wavelength range to scan from approximately 400 nm to 700 nm.

Blank Measurement: Use a cuvette filled with a buffer solution (without the indicator) to zero

the spectrophotometer.

Absorbance Measurements: Measure the absorbance spectrum of each prepared sample.

Data Analysis:

Identify the wavelength of maximum absorbance (λ_max) for the fully protonated (blue)

and fully deprotonated (yellow) forms of the indicator from the spectra of the lowest and

highest pH samples, respectively.

Plot the absorbance at the λ_max of the deprotonated form against the pH of the buffer

solutions. This should yield a sigmoidal curve.

The pKa is the pH value at the inflection point of this curve, which corresponds to half the

maximum absorbance change.

This technical guide provides a foundational understanding of indigo carmine as a pH

indicator, tailored for a scientific audience. The provided data and protocols offer a basis for its

practical application and further research in analytical and developmental chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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